Cas no 1806068-69-8 (Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate)

• Product Name: Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate
• CAS No: 1806068-69-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4861819
• Update Time: 2025-06-15

Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate

• Inchi： 1S/C9H8BrF2NO3/c1-16-6(14)3-4-2-5(10)13-9(15)7(4)8(11)12/h2,8H,3H2,1H3,(H,13,15)
• InChI Key： WLBISMGJELSRFV-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OC)=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate

Research Briefing on Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS: 1806068-69-8) in Chemical Biology and Pharmaceutical Applications

Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS: 1806068-69-8) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and drug discovery. Its unique structural features, including the difluoromethyl and bromo substituents, make it a versatile building block for medicinal chemistry applications.

Recent studies have explored the synthetic utility of this compound in developing novel kinase inhibitors and antimicrobial agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in creating potent JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The electron-withdrawing properties of the difluoromethyl group were found to significantly enhance binding affinity to target proteins.

In synthetic methodology research, several groups have reported improved protocols for the preparation of Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate. A notable advancement came from a 2024 study in Organic Process Research & Development, which described a scalable, high-yield synthesis route with reduced environmental impact through catalytic fluorination techniques. This development addresses previous challenges in large-scale production of this valuable intermediate.

Pharmacological investigations have revealed interesting properties of derivatives synthesized from this compound. Researchers at a major pharmaceutical company recently disclosed (2024) a series of anti-inflammatory agents derived from Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate that showed selective COX-2 inhibition with reduced gastrointestinal side effects compared to traditional NSAIDs. The structural flexibility of this scaffold allows for extensive modification while maintaining desirable pharmacokinetic properties.

Emerging applications in targeted drug delivery systems have also been reported. A 2023 study in Bioconjugate Chemistry demonstrated the use of this compound as a linker in antibody-drug conjugates (ADCs), where its stability under physiological conditions and controlled release properties proved advantageous. This opens new possibilities for cancer therapeutics with improved specificity and reduced off-target effects.

Ongoing research continues to explore the potential of Methyl 6-bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetate in various therapeutic areas. Current clinical trials (as of 2024) include two investigational drugs incorporating this scaffold: one for resistant bacterial infections and another for autoimmune diseases. The compound's versatility and demonstrated biological activity suggest it will remain an important focus of pharmaceutical research in the coming years.